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Compound of Interest

Compound Name: Benzene, (ethynylsulfonyl)-

Cat. No.: B15326168

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Ethynylsulfonyl)benzene is a sulfone-containing aromatic compound with potential applications
in organic synthesis and drug discovery. Due to the limited availability of comprehensive health
and safety data for this specific molecule, this guide provides a detailed overview based on
available information for structurally related compounds, primarily "1-ETHYNYL-4-
(METHYLSULPHONYL)-BENZENE". The following sections outline the known physical and
chemical properties, potential hazards, and recommended safety precautions. This document
Is intended to serve as a foundational resource for professionals handling this compound,
emphasizing the importance of prudent laboratory practices in the absence of exhaustive
toxicological data.

Physicochemical Properties

Quantitative data for (ethynylsulfonyl)benzene is not readily available. The following table
summarizes the known properties of the closely related compound, 1-ETHYNYL-4-
(METHYLSULPHONYL)-BENZENE. Researchers should consider these values as indicative
but not definitive for (ethynylsulfonyl)benzene.
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Property Value Source
Molecular Formula C9H802S ChemicalBook][1]
Molecular Weight 180.22 g/mol Sigma-Aldrich
Melting Point 73-74 °C (lit)) Sigma-Aldrich
Appearance Light yellow solid Fisher Scientific[2]
Solubility Soluble in organic solvents Sigma-Aldrich

Toxicological Data & Health Hazards

Direct toxicological studies on (ethynylsulfonyl)benzene were not identified in the public
domain. Therefore, a conservative approach to handling is imperative. The hazard profile is
inferred from the general reactivity of related functional groups (sulfonyl and ethynyl) and data
from similar molecules.

General Health Effects of Related Compounds:

e Benzene and its derivatives: Chronic exposure to benzene is a well-documented cause of
bone marrow depression, leading to conditions like aplastic anemia and leukemia.[3][4]
While (ethynylsulfonyl)benzene is a derivative, it is crucial to handle it with the understanding
that aromatic compounds can have significant long-term health effects.

o Ethylbenzene: Acute exposure can cause respiratory and eye irritation, as well as
neurological effects like dizziness.[5][6]

o Sulfones: Generally considered to be of low to moderate toxicity. However, specific
toxicological properties are highly dependent on the overall molecular structure.

Hazard Statements for Related Compounds (e.g., Flammable Liquids with Sulfonyl Groups):
» Highly flammable liquid and vapor.
* May be fatal if swallowed and enters airways.

o Harmful if inhaled.
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Causes skin and serious eye irritation.

May cause genetic defects and cancer.

Causes damage to organs through prolonged or repeated exposure.

Toxic or harmful to aquatic life with long-lasting effects.[7]

Experimental Safety Protocols

Detailed experimental protocols for toxicological assessment of (ethynylsulfonyl)benzene are
not available. However, based on the safety data sheets of related compounds, the following
general handling procedures are recommended.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][8]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

» Respiratory Protection: Use only outdoors or in a well-ventilated area. If dusts or aerosols
may be generated, a particle filter respirator is recommended.

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7]

Keep the container tightly closed.[7]

Store in a dry, cool, and well-ventilated place.[2][8]

Avoid contact with skin, eyes, or clothing.[2][8]

Avoid ingestion and inhalation.[2][8]
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e Avoid dust formation.[2][8]
First Aid Measures:

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[7]

« |If Swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.

Visualized Safety Workflow

The following diagram illustrates a general workflow for safely handling
(ethynylsulfonyl)benzene in a laboratory setting, from preparation to disposal.

Preparation Handling Cleanup & Disposal

Conduct Risk Select Appropriate Ensure Proper Weigh Compound in Set up Reaction in Monitor Reaction Decontaminate Segregate Chemical Dispose of Waste via
Assessment t PPE Ventilation Vented Enclosure Fume Hood Progress Glassware & Surfaces Waste ™ Approved Channels

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling potentially hazardous chemical
compounds.

Conclusion

While specific health and safety data for (ethynylsulfonyl)benzene remains scarce, a
precautionary approach based on the known hazards of structurally similar compounds is
essential. Researchers, scientists, and drug development professionals must adhere to
stringent safety protocols, including the use of appropriate personal protective equipment and
engineering controls. The information compiled in this guide should be used as a starting point
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for a thorough risk assessment before any handling or experimentation with this compound.
Further toxicological studies are warranted to fully characterize the safety profile of
(ethynylsulfonyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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